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Compound of Interest

Compound Name: Ivabradine-d3 Hydrochloride

Cat. No.: B602484

For researchers, scientists, and drug development professionals, the safe handling of chemical
compounds is paramount. This document provides essential, immediate safety and logistical
information for the handling of lIvabradine-d3 Hydrochloride, including operational and
disposal plans.

Hazard Identification and Classification

Ivabradine-d3 Hydrochloride is a deuterated analog of lvabradine, a medication used to treat
heart failure. It is classified with the following hazards:

Acute Toxicity: Harmful if swallowed.[1][2]

Reproductive Toxicity: May damage fertility or the unborn child.[1]

Specific Target Organ Toxicity (Repeated Exposure): May cause damage to organs through
prolonged or repeated exposure.[1]

Hazardous to the Aquatic Environment: Very toxic to aquatic life, with long-lasting effects.[1]

[3]

It may also be harmful if inhaled or absorbed through the skin and can cause respiratory tract,
skin, and eye irritation.[2]

Personal Protective Equipment (PPE)

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b602484?utm_src=pdf-interest
https://www.benchchem.com/product/b602484?utm_src=pdf-body
https://www.benchchem.com/product/b602484?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/msds/25711m.pdf
https://datasheets.scbt.com/sc-280872.pdf
https://cdn.caymanchem.com/cdn/msds/25711m.pdf
https://cdn.caymanchem.com/cdn/msds/25711m.pdf
https://cdn.caymanchem.com/cdn/msds/25711m.pdf
https://cdn.caymanchem.com/cdn/msds/15868m.pdf
https://datasheets.scbt.com/sc-280872.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b602484?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

The following personal protective equipment is mandatory when handling lvabradine-d3
Hydrochloride to minimize exposure and ensure personal safety.

PPE Category Specification Rationale

Face shield and safety glasses
) approved under appropriate Protects against splashes,
Eye Protection
government standards such as  dust, and aerosols.

NIOSH (US) or EN 166(EU).[2]

Chemical-resistant,

impermeable gloves (e.g., )
) L ) Prevents skin contact and
Hand Protection nitrile rubber). Dispose of ]
) absorption.
contaminated gloves after use.

[2]14]

A full-face particle respirator
type N100 (US) or type P3 (EN
143) respirator cartridges
) ) should be used as a backup to  Protects against inhalation of
Respiratory Protection ] )
engineering controls. If the dust or aerosols.
respirator is the sole means of
protection, use a full-face

supplied air respirator.[2]

A complete suit protecting
against chemicals. The type of
protective equipment must be ] ) ) )
) ] Provides a barrier against skin
Body Protection selected according to the
. exposure.
concentration and amount of
the dangerous substance at

the specific workplace.[2]

Experimental Protocols: Safe Handling and Disposal
Workflow

Adherence to a strict, step-by-step procedure is crucial for the safe handling and disposal of
Ivabradine-d3 Hydrochloride.
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. Preparation and Engineering Controls:
Work in a well-ventilated area, preferably in a chemical fume hood.
Ensure that an eyewash station and safety shower are readily accessible.
Avoid the formation of dust and aerosols.[2]
. Handling the Compound:
Wear the appropriate PPE as detailed in the table above.
Avoid breathing vapors, mist, or gas.[2]
Avoid contact with skin and eyes.[4]
Keep the container tightly closed in a dry and well-ventilated place.[2]
. In Case of Accidental Exposure:

Inhalation: Move the person into fresh air. If not breathing, give artificial respiration. Consult a
physician.[2]

Skin Contact: Wash off with soap and plenty of water. Consult a physician.[2]

Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a
physician.[2]

Ingestion: Never give anything by mouth to an unconscious person. Rinse mouth with water.
Consult a physician immediately.[2]

. Accidental Release Measures:
Use personal protective equipment.[2]

Contain the spillage and collect it with non-combustible absorbent material (e.g., sand, earth,
diatomaceous earth, vermiculite).[2]

Place the collected material in a suitable, closed container for disposal.[2]
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Do not let the product enter drains, as it is very toxic to aquatic life.[2][3]

5. Disposal Plan:

Dispose of the waste material in accordance with local, state, and federal regulations.

Contaminated packaging should be disposed of as unused product.

Safe Handling Workflow Diagram

The following diagram illustrates the logical workflow for the safe handling of Ivabradine-d3

Hydrochloride.
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Safe Handling Workflow for Ivabradine-d3 Hydrochloride
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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